4-[butyl(ethyl)sulfamoyl]-N-(3-ethyl-6-methoxy-1,3-benzothiazol-2-ylidene)benzamide
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Description
4-[butyl(ethyl)sulfamoyl]-N-(3-ethyl-6-methoxy-1,3-benzothiazol-2-ylidene)benzamide is a useful research compound. Its molecular formula is C23H29N3O4S2 and its molecular weight is 475.62. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
- Synthesis and Labeling: A study by Noel et al. (1972) discusses the synthesis of Sulpiride, a compound closely related to the chemical , labeled with carbon 14, which is significant in the field of radiopharmaceuticals (Noel et al., 1972).
- Spectral Characterization: Priya et al. (2006) synthesized a new class of benzamide derivatives, including compounds similar to the one mentioned, and characterized them using spectral and elemental analysis, providing insights into their structure and potential applications in medicinal chemistry (Priya et al., 2006).
Biological and Pharmacological Applications
- Antimicrobial Activity: A study by Saleh and Gaber (2001) utilized Sulpiride, a structurally similar compound, as a novel material for a PVC-based Zn2+-selective electrode, indicating potential applications in analytical chemistry and bio-sensing (Saleh & Gaber, 2001).
- Anticancer Activity: Yılmaz et al. (2015) investigated derivatives of benzamide, including compounds akin to the one , for pro-apoptotic activity as anticancer agents, highlighting the potential therapeutic applications of such compounds (Yılmaz et al., 2015).
Analytical and Sensing Applications
- Electrochemical Sensing: The study by Abdel-Rahman et al. (2023) discusses the synthesis of conductive aromatic polyamides, which could be related to the electrochemical sensing applications of benzamide derivatives, demonstrating their potential in drug sensing technologies (Abdel-Rahman et al., 2023).
Properties
IUPAC Name |
4-[butyl(ethyl)sulfamoyl]-N-(3-ethyl-6-methoxy-1,3-benzothiazol-2-ylidene)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H29N3O4S2/c1-5-8-15-25(6-2)32(28,29)19-12-9-17(10-13-19)22(27)24-23-26(7-3)20-14-11-18(30-4)16-21(20)31-23/h9-14,16H,5-8,15H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BWRNDYDLXVFVIX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN(CC)S(=O)(=O)C1=CC=C(C=C1)C(=O)N=C2N(C3=C(S2)C=C(C=C3)OC)CC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H29N3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
475.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.